Cas no 1262010-08-1 (4-[3-Carboxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxylic acid)
1262010-08-1 structure
Product Name:4-[3-Carboxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxylic acid
CAS No:1262010-08-1
MF:C13H7F3O4S
MW:316.252493143082
CID:2769077
PubChem ID:53226847
Update Time:2025-04-21
4-[3-Carboxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1262010-08-1
- DTXSID00690465
- 4-[3-Carboxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxylic acid
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- Inchi: 1S/C13H7F3O4S/c14-13(15,16)9-2-6(1-7(3-9)11(17)18)8-4-10(12(19)20)21-5-8/h1-5H,(H,17,18)(H,19,20)
- InChI Key: AJTMURKAVXTPIW-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=CC(=C1)C1=CC(C(=O)O)=CC(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 316.00171436Da
- Monoisotopic Mass: 316.00171436Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 103Ų
4-[3-Carboxy-5-(trifluoromethyl)phenyl]thiophene-2-carboxylic acid Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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